Cas no 7494-55-5 (Phenol,4,4'-oxybis[2-[(diethylamino)methyl]-)

• Product Name: Phenol,4,4'-oxybis[2-[(diethylamino)methyl]-
• CAS No: 7494-55-5
• MF: C₂₂H₃₂N₂O₃
• MW: 372.501086235046
• CID: 568840
• PubChem ID: 345080
• Update Time: 2025-04-19

Phenol,4,4'-oxybis[2-[(diethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-oxybis[2-[(diethylamino)methyl]-
• 2-(diethylaminomethyl)-4-[3-(diethylaminomethyl)-4-hydroxyphenoxy]phenol
• 2-(diethylaminomethyl)-4-[3-(diethylaminomethyl)-4-hydroxy-phenoxy]phenol
• 2,2'-Bis-diaethylaminomethyl-4,4'-oxy-di-phenol
• 2,2'-bis-diethylaminomethyl-4,4'-oxy-di-phenol
• AC1L820J
• AG-G-98379
• Bis-[4-hydroxy-3-(diaethylamino-methyl)-phenyl]-aether
• CTK5E0734
• LS-55433
• NSC402321
• 4,4'-Oxybis(alpha-(diethylamino)-o-cresol)
• CHEMBL1866657
• SN 5918
• 7494-55-5
• SCHEMBL13799707
• NSC-402321
• 4,4'-Oxybis[alpha-diethylamino-o-cresol]
• SMR001875401
• GP30700000
• MLS003171517
• DTXSID10322927
• o-Cresol, 4,4'-oxybis(alpha-(diethylamino)-
• NIOSH/GP3070000

• Inchi： 1S/C22H32N2O3/c1-5-23(6-2)15-17-13-19(9-11-21(17)25)27-20-10-12-22(26)18(14-20)16-24(7-3)8-4/h9-14,25-26H,5-8,15-16H2,1-4H3
• InChI Key： DQVKKAGWZLCNID-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(=C1)CN(CC)CC)O)C1=CC=C(C(=C1)CN(CC)CC)O

Computed Properties

• Exact Mass: 372.24146
• Monoisotopic Mass: 372.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.17
• LogP: 4.57370